Cas no 6538-39-2 (Phenol, 3,5-dimethyl-2,4,6-trinitro-)

Phenol, 3,5-dimethyl-2,4,6-trinitro- structure
6538-39-2 structure
Product Name:Phenol, 3,5-dimethyl-2,4,6-trinitro-
CAS No:6538-39-2
MF:C8H7N3O7
MW:257.157081842422
CID:399516
PubChem ID:12338915
Update Time:2025-04-19

Phenol, 3,5-dimethyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3,5-dimethyl-2,4,6-trinitro-
    • 3,5-dimethyl-2,4,6-trinitrophenol
    • DTXSID70491729
    • 6538-39-2
    • 2,4,6-Trinitro-3,5-xylenol
    • Inchi: 1S/C8H7N3O7/c1-3-5(9(13)14)4(2)7(11(17)18)8(12)6(3)10(15)16/h12H,1-2H3
    • InChI Key: ZTGNQQQVUQGJMK-UHFFFAOYSA-N
    • SMILES: OC1=C(C(C)=C(C(C)=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.02841
  • Monoisotopic Mass: 257.02839957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 149.65
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